molecular formula C22H25N5O2 B2719061 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-(4-acetamidophenyl)acetamide CAS No. 1286722-57-3

2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-(4-acetamidophenyl)acetamide

Cat. No.: B2719061
CAS No.: 1286722-57-3
M. Wt: 391.475
InChI Key: VDXVHWKIPLEOSV-UHFFFAOYSA-N
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Description

2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-(4-acetamidophenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O2 and its molecular weight is 391.475. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Studies on similar pyrazole-acetamide derivatives highlight their synthesis and characterization. For example, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized, showcasing the compound's utility in forming metal coordination complexes. These complexes were analyzed for their structural properties and potential antioxidant activities, indicating the compound's relevance in materials science and medicinal chemistry (Chkirate et al., 2019).

Biological Activities

Compounds with structural similarities to N-(4-acetamidophenyl)-2-(3-(dimethylamino)-4-(p-tolyl)-1H-pyrazol-1-yl)acetamide have been explored for various biological activities. This includes antimicrobial activities, where new thiazole and pyrazole derivatives based on similar moieties were evaluated, some exhibiting promising activities against microbial strains (Gouda et al., 2010). Additionally, derivatives have been synthesized with anti-inflammatory activity, highlighting the therapeutic potential of such compounds in drug discovery (Sunder & Maleraju, 2013).

Antitumor and Anticonvulsant Activities

Research into N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, which share a structural resemblance, has shown antitumor activities, with certain compounds demonstrating significant in vitro efficacy against cancer cell lines. This suggests potential applications in cancer research and treatment development (Fahim et al., 2019). Similarly, alkanamide derivatives related to the compound have been studied for their anticonvulsant activity, offering insights into the development of new therapeutics for epilepsy (Tarikogullari et al., 2010).

Properties

IUPAC Name

N-(4-acetamidophenyl)-2-[3-(dimethylamino)-4-(4-methylphenyl)pyrazol-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O2/c1-15-5-7-17(8-6-15)20-13-27(25-22(20)26(3)4)14-21(29)24-19-11-9-18(10-12-19)23-16(2)28/h5-13H,14H2,1-4H3,(H,23,28)(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VDXVHWKIPLEOSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=CN(N=C2N(C)C)CC(=O)NC3=CC=C(C=C3)NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.